Cas no 877816-14-3 (3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide
• CAS No: 877816-14-3
• MF: C₂₀H₁₇F₂NO₄S
• MW: 405.415091276169
• CID: 6010449
• PubChem ID: 16032098
• Update Time: 2025-06-12

3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide
• 3,4-difluoro-N-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]benzamide
• Benzamide, 3,4-difluoro-N-[2-(2-furanyl)-2-[(4-methylphenyl)sulfonyl]ethyl]-
• 877816-14-3
• G856-5301
• CHEMBL1514072
• F2569-0199
• AKOS021695784
• AKOS002058061
• NCGC00136142-01
• 3,4-difluoro-N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]benzamide
• HMS1903H03
• 3,4-difluoro-N-(2-(furan-2-yl)-2-tosylethyl)benzamide

• Inchi： 1S/C20H17F2NO4S/c1-13-4-7-15(8-5-13)28(25,26)19(18-3-2-10-27-18)12-23-20(24)14-6-9-16(21)17(22)11-14/h2-11,19H,12H2,1H3,(H,23,24)
• InChI Key： XZPGYQAOUKJXFO-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 405.08463552g/mol
• Monoisotopic Mass: 405.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 572.4±50.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide

Comprehensive Analysis of 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide (CAS No. 877816-14-3)

The compound 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide (CAS No. 877816-14-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a difluorobenzamide core with a furan ring and a tosyl (p-toluenesulfonyl) group, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated benzamides in drug development?" Fluorinated compounds like 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide are prized for their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the benzamide moiety often improves binding affinity to target proteins, a feature that has been exploited in the design of kinase inhibitors and GPCR modulators. This aligns with the growing trend of precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for sustainable agriculture. The furan ring in this molecule is a key structural motif found in many agrochemicals, owing to its ability to interact with plant enzymes and pests. Recent studies have highlighted the potential of sulfonyl-containing derivatives as eco-friendly alternatives to traditional pesticides, addressing the global demand for green chemistry solutions. This positions CAS No. 877816-14-3 as a candidate for further investigation in crop protection formulations.

From a synthetic chemistry perspective, the tosyl group in 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide offers opportunities for further functionalization, a frequently searched topic among organic chemists ("How to modify tosyl-protected intermediates?"). The sulfonyl moiety acts as a leaving group in nucleophilic substitution reactions, enabling the construction of more complex architectures. This property is particularly valuable in peptide mimetics and small-molecule probe development, where researchers aim to mimic natural ligands or disrupt protein-protein interactions.

The compound's physicochemical properties are also noteworthy. Its logP (a measure of lipophilicity) and hydrogen bond acceptor/donor counts suggest moderate membrane permeability, a critical parameter in the Lipinski's Rule of Five for drug-likeness. These characteristics are often queried in databases like PubChem and ChemSpider, reflecting the compound's relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. As computational methods like molecular docking gain traction, such data becomes invaluable for virtual screening campaigns.

In the context of intellectual property, CAS No. 877816-14-3 has appeared in several patent applications related to kinase inhibition and signal transduction modulation. This aligns with the pharmaceutical industry's focus on targeted therapies for cancer and autoimmune diseases. The compound's structural features—particularly the difluorophenyl and furan units—resemble those in approved drugs like Sorafenib and Dacomitinib, sparking interest in its structure-activity relationships (SAR).

Environmental considerations are another trending angle. The persistence and biodegradability of fluorinated compounds are actively debated, making 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide a subject of environmental fate studies. Regulatory agencies increasingly require green metrics (e.g., atom economy, E-factor) for new chemical entities, driving innovation in sustainable synthesis routes for such molecules.

In conclusion, 3,4-difluoro-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylbenzamide represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its structural complexity and functional group diversity make it a valuable scaffold for addressing contemporary challenges in medicinal chemistry and sustainable technology. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics and eco-compatible chemicals.